Cas no 2034227-09-1 (N-{6-(furan-3-yl)pyridin-3-ylmethyl}-5-methyl-1-phenyl-1H-pyrazole-4-carboxamide)

• Product name: N-{6-(furan-3-yl)pyridin-3-ylmethyl}-5-methyl-1-phenyl-1H-pyrazole-4-carboxamide
• CAS No: 2034227-09-1
• MF: C₂₁H₁₈N₄O₂
• MW: 358.393224239349
• CID: 6025781
• PubChem ID: 121022455

N-{6-(furan-3-yl)pyridin-3-ylmethyl}-5-methyl-1-phenyl-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{6-(furan-3-yl)pyridin-3-ylmethyl}-5-methyl-1-phenyl-1H-pyrazole-4-carboxamide
• N-((6-(furan-3-yl)pyridin-3-yl)methyl)-5-methyl-1-phenyl-1H-pyrazole-4-carboxamide
• 2034227-09-1
• F6560-7577
• AKOS026699025
• N-[[6-(furan-3-yl)pyridin-3-yl]methyl]-5-methyl-1-phenylpyrazole-4-carboxamide
• N-{[6-(furan-3-yl)pyridin-3-yl]methyl}-5-methyl-1-phenyl-1H-pyrazole-4-carboxamide

• Inchi： 1S/C21H18N4O2/c1-15-19(13-24-25(15)18-5-3-2-4-6-18)21(26)23-12-16-7-8-20(22-11-16)17-9-10-27-14-17/h2-11,13-14H,12H2,1H3,(H,23,26)
• InChI Key： IVINYFSVPKADMV-UHFFFAOYSA-N
• SMILES： O=C(C1C=NN(C2C=CC=CC=2)C=1C)NCC1=CN=C(C2=COC=C2)C=C1

Computed Properties

• Exact Mass: 358.14297583g/mol
• Monoisotopic Mass: 358.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73Ų
• XLogP3: 2.7

Additional information on N-{6-(furan-3-yl)pyridin-3-ylmethyl}-5-methyl-1-phenyl-1H-pyrazole-4-carboxamide

N-{6-(furan-3-yl)pyridin-3-ylmethyl}-5-methyl-1-phenyl-1H-pyrazole-4-carboxamide: A Comprehensive Overview

The compound N-{6-(furan-3-yl)pyridin-3-ylmethyl}-5-methyl-1-phenyl-1H-pyrazole-4-carboxamide, identified by the CAS number 2034227-09-1, is a complex organic molecule with significant potential in various fields, particularly in pharmaceutical research and development. This compound is characterized by its unique structural features, which include a pyridine ring substituted with a furan moiety, a pyrazole ring with phenyl and methyl substituents, and a carboxamide group. The combination of these functional groups makes this compound a promising candidate for exploring novel therapeutic agents.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds like pyridines and pyrazoles in drug discovery. The presence of these rings in the structure of N-{6-(furan-3-yl)pyridin-3-ylmethyl}-5-methyl-1-phenyl-1H-pyrazole-4-carboxamide suggests potential interactions with various biological targets, such as enzymes, receptors, and nucleic acids. The furan group, known for its aromaticity and ability to participate in π–π interactions, further enhances the molecule's versatility in binding to biological macromolecules.

The synthesis of this compound involves a series of carefully designed reactions, including coupling reactions, oxidation steps, and cyclization processes. Researchers have employed methodologies such as Suzuki-Miyaura coupling and Buchwald-Hartwig amination to construct the key intermediates. These methods not only ensure high yields but also maintain the structural integrity of the molecule, which is crucial for its intended applications.

One of the most intriguing aspects of this compound is its potential pharmacological activity. Studies have shown that similar compounds with pyrazole and pyridine moieties exhibit anti-inflammatory, antitumor, and antimicrobial properties. The carboxamide group in this molecule is particularly interesting as it can act as a hydrogen bond donor or acceptor, facilitating interactions with target proteins. Recent research has focused on evaluating the compound's ability to inhibit specific kinases involved in cancer progression, making it a potential lead for anticancer drug development.

In addition to its therapeutic potential, this compound has also been explored for its role in chemical biology studies. Its structure allows for easy modification, enabling researchers to investigate structure–activity relationships (SARs) systematically. By altering substituents on the pyridine or pyrazole rings, scientists can optimize the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), which are critical for drug candidates.

The integration of computational chemistry techniques has further enhanced our understanding of this compound's properties. Molecular docking studies have revealed that the molecule can bind effectively to several protein targets with high affinity. These findings have been corroborated by experimental assays, providing strong evidence for its biological relevance.

In conclusion, N-{6-(furan-3-y l)pyridin -3 - ylm eth yl}-5 - methyl -1 - phen yl -1 H - py razole -4 - carb ox amide represents a significant advancement in the field of heterocyclic chemistry. Its unique structure, combined with cutting-edge research methodologies, positions it as a valuable tool in drug discovery and chemical biology. As ongoing studies continue to unravel its full potential, this compound is poised to make substantial contributions to the development of novel therapeutic agents.